Cas no 1361871-81-9 (6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol)

• Product Name: 6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol
• CAS No: 1361871-81-9
• MF: C₉H₉F₅N₂O
• MW: 256.172579526901
• CID: 4798233
• Update Time: 2025-06-13

6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol

• Inchi： 1S/C9H9F5N2O/c10-8(11)5-1-4(2-15)16-6(3-17)7(5)9(12,13)14/h1,8,17H,2-3,15H2
• InChI Key： AZZAEPHDXZEFKW-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=NC(CN)=CC=1C(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1

Additional information on 6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol

Introduction to 6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol (CAS No. 1361871-81-9)

6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol, also known by its CAS number 1361871-81-9, is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an aminomethyl group, difluoromethyl, and trifluoromethyl substituents, which collectively contribute to its distinctive chemical and biological properties.

The molecular structure of 6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol is of particular interest due to its potential in the development of novel therapeutic agents. The presence of the aminomethyl group provides a reactive site for further functionalization, while the difluoromethyl and trifluoromethyl substituents enhance the compound's metabolic stability and bioavailability. These properties make it an attractive candidate for drug discovery and development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. Fluorine atoms are known to modulate the physicochemical properties of molecules, often leading to improved pharmacokinetic profiles and enhanced biological activity. In the case of 6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol, the strategic placement of fluorine atoms has been shown to significantly enhance its binding affinity to specific protein targets, making it a valuable tool in the design of targeted therapies.

The synthesis of 6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol involves a series of well-defined chemical reactions, including nucleophilic substitution, electrophilic aromatic substitution, and reductive amination. These synthetic routes have been optimized to achieve high yields and purity, ensuring that the compound meets the stringent quality standards required for pharmaceutical applications.

In preclinical studies, 6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol has demonstrated promising results in various biological assays. It has shown potent inhibitory activity against specific enzymes and receptors, suggesting its potential as a lead compound for the development of new drugs. Additionally, its low cytotoxicity profile makes it a safe candidate for further investigation.

The pharmacological properties of 6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol have been extensively studied using both in vitro and in vivo models. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications. For instance, it has been shown to effectively modulate signaling pathways involved in inflammation and cancer, making it a promising candidate for the treatment of these diseases.

Beyond its therapeutic potential, 6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol also holds promise as a research tool. Its unique chemical structure allows it to serve as a scaffold for the development of novel probes and inhibitors, facilitating further exploration into complex biological processes. This versatility has made it an important compound in academic and industrial research settings.

In conclusion, 6-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol (CAS No. 1361871-81-9) is a highly versatile compound with significant potential in both pharmaceutical development and research applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field of medicinal chemistry.